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Polymerization Kinetics of Diallyl Esters

While thermal decomposition data for diallyl oxalate is lacking, a kinetic study provides comparative

reactivity data for diallyl esters during polymerization, which relates to molecular stability [1].

The table below summarizes key kinetic parameters for selected diallyl esters:

Compound Name Abbreviation Kc at 60°C (mol/L) Overall Activation Energy (kcal/mol)

Diallyl Oxalate DAO 3.6 21.1

Diallyl Malonate DAM 3.2 24.2

Diallyl Succinate DASu 2.8 21.7

Diallyl Adipate DAA 2.5 22.0

Diallyl Sebacate DAS 1.2 22.2

Experimental Protocol for Polymerization Kinetics [1]:

Reaction Setup: The radical polymerization studies were conducted using benzoyl peroxide as the

initiator.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1929053?utm_src=pdf-body
https://www.smolecule.com/products/s1929053?utm_src=pdf-interest
https://www.smolecule.com/products/s1929053?utm_src=pdf-body
https://colab.ws/articles/10.1002%2Fpol.1970.150080317
https://colab.ws/articles/10.1002%2Fpol.1970.150080317
https://www.smolecule.com/products/s1929053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Measurements: Researchers measured the initial overall rate of polymerization (Rp) and the

residual unsaturation of the polymers.
Data Analysis: The ratio of the rate constant for unimolecular cyclization to that of bimolecular

propagation (Kc) was evaluated from the relationship between residual unsaturation and monomer
concentration. The overall activation energy was determined from the temperature dependence of the

polymerization rate.

A Framework for Oxalate Thermal Stability Analysis

Although direct data on diallyl oxalate is unavailable, a comparative study on the thermal decomposition of

inorganic divalent transition metal oxalates (e.g., manganese, iron, cobalt oxalates) provides a valuable

methodological framework [2].

Experimental Protocol for Thermal Decomposition [2]:

Techniques: The study used Derivative Thermogravimetry (DTG) and Differential Scanning
Calorimetry (DSC).
Atmospheres: Decompositions were performed under different flowing atmospheres: inert (N₂, CO₂),
reducing (H₂), and oxidizing (air).

Data Interpretation: The temperature at the peak maximum in DTG and DSC curves was used as a
measure of the reaction temperature and thus, the material's stability. The study identified trends

linking stability to factors like the enthalpy of formation of the resulting metal oxide.

The workflow of this approach can be summarized as follows:
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Sample Preparation
(Metal Oxalate Salts)

Flowing Atmosphere

Inert (N₂, CO₂) Reducing (H₂) Oxidizing (Air)

Thermal Analysis

Derivative Thermogravimetry (DTG) Differential Scanning
Calorimetry (DSC)

Data Analysis

Record Peak Maxima
(Decomposition Temperature)

Correlate with Parameters
e.g., Enthalpy of Oxide Formation

Determine Trends in
Stability and Reactivity
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How to Proceed with Your Comparison
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The lack of direct data means you may need to generate the comparative information yourself. Here are some

suggestions:

Experimental Testing: You can apply the thermal analysis methodology (TGA/DSC) described
above [2] to directly compare diallyl oxalate against other diallyl esters or similar compounds.

Targeted Literature Search: Look for specialized databases like SciFinder or Reaxys, which may
contain deeper thermochemical data on this specific compound.

Deduce from Analogues: The polymerization data [1] suggests diallyl oxalate has a high tendency
for cyclization. You might find research that correlates this molecular property with thermal stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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